LG190119

• Molecular Formula: C32H44O4
• Molecular Weight: 492.7 g/mol
• InChI: InChI=1S/C32H44O4/c1-22-18-24(12-14-26(22)35-20-28(33)30(3,4)5)32(16-10-9-11-17-32)25-13-15-27(23(2)19-25)36-21-29(34)31(6,7)8/h12-15,18-19H,9-11,16-17,20-21H2,1-8H3
• InChIKey: LHIDEEADXIZBIN-UHFFFAOYSA-N

LG190119: Non-Secosteroidal VDR Modulator

LG190119 (CAS: 233268-77-4) is a non-secosteroidal vitamin D receptor (VDR) modulator that is structurally distinct from the secosteroid 1,25-dihydroxyvitamin D₃ [1]. It has been demonstrated to effectively inhibit the growth of LNCaP human prostate cancer cell-derived tumors in athymic mice without elevating serum calcium levels, a critical safety differentiator in the VDR ligand class [1]. Its chemical scaffold is based on a diarylmethane core, which distinguishes it from secosteroidal analogs [2].

✓Prostate cancer xenograft studies with reported calcium endpoint control

✓Non-secosteroidal VDR modulation tool compound for pathway differentiation

✓Supports long-term in vivo VDR pathway studies with calcium homeostasis monitoring

• [1] Polek TC, Murthy S, Blutt SE, Boehm MF, Zou A, Weigel NL, Allegretto EA. Novel nonsecosteroidal vitamin D receptor modulator inhibits the growth of LNCaP xenograft tumors in athymic mice without increased serum calcium. Prostate. 2001 Nov 1;49(3):224-33. View Source
• [2] Kashiwagi H, et al. Non-secosteroidal Ligands and Modulators. In: Vitamin D (Fourth Edition), 2018, Pages 117-131. View Source

Why LG190119 Cannot Be Substituted

Within the class of VDR ligands, critical functional outcomes—specifically, the balance between anti-tumor efficacy and the induction of hypercalcemia—are highly compound-dependent. Secosteroidal analogs like EB1089 and the endogenous hormone 1,25(OH)₂D₃ exhibit potent tumor growth inhibition but are frequently associated with dose-limiting hypercalcemia [1][2]. Even other non-secosteroidal modulators like LG190178 demonstrate distinct activity profiles (e.g., requiring specific stereoisomerism for potency) and may not have the same in vivo safety data [3]. Therefore, simply selecting any 'VDR modulator' or 'vitamin D analog' introduces significant risk of non-overlapping biological outcomes, particularly concerning calcium homeostasis, which directly impacts experimental validity and potential therapeutic index [1][2].

Secosteroidal analogs

May not reproduce calcium endpoint control; hypercalcemia reported in comparable xenograft models.

Other non-secosteroidal modulators

Activity profiles (e.g., LG190178) may differ; in vivo calcium data may not be available.

Pan-VDR ligand interchangeability

Biological outcomes, especially calcium homeostasis, may not transfer across VDR ligand classes.

• [1] Polek TC, et al. Novel nonsecosteroidal vitamin D receptor modulator inhibits the growth of LNCaP xenograft tumors in athymic mice without increased serum calcium. Prostate. 2001;49(3):224-33. View Source
• [2] Chen TC, Holick MF, Lokeshwar BL, Burnstein KL, Schwartz GG. Evaluation of vitamin D analogs as therapeutic agents for prostate cancer. Recent Results Cancer Res. 2003;164:273-88. View Source
• [3] Kakuda S, et al. Structure of the ligand-binding domain of rat VDR in complex with the nonsecosteroidal vitamin D3 analogue YR301. Acta Crystallogr Sect F Struct Biol Cryst Commun. 2008;64(Pt 11):970-3. View Source

LG190119 Comparative Evidence

Tumor Inhibition Without Hypercalcemia

LG190119 demonstrates a clear differentiation from the secosteroidal VDR agonist EB1089 in its ability to inhibit tumor growth without causing hypercalcemia. In a head-to-head study in athymic mice bearing established LNCaP xenograft tumors, LG190119 (3 and 10 mg/kg, oral, daily) resulted in significant tumor growth inhibition at both day 10 and day 15 without elevating serum calcium. In contrast, EB1089 (1 µg/kg) treatment resulted in significant tumor growth inhibition only at day 10 and led to hypercalcemia by day 15 [1].

Tumor Inhibition vs. EB1089

Head-to-head

Reported tumor growth inhibition at Day 10 & 15; no hypercalcemia. EB1089 lost inhibition and induced hypercalcemia by Day 15.

Reported differential tumor-growth and calcium endpoint context.

Athymic mouse LNCaP xenograft; oral dosing 15 days.

Evidence Dimension	In vivo tumor growth inhibition and serum calcium levels
Target Compound Data	Significant tumor growth inhibition at Day 10 and Day 15; no hypercalcemia.
Comparator Or Baseline	EB1089 (1 µg/kg): Significant tumor growth inhibition only at Day 10; hypercalcemia at Day 15.
Quantified Difference	LG190119 maintains efficacy without hypercalcemia, whereas EB1089 loses efficacy and induces hypercalcemia by Day 15.
Conditions	Athymic mice with established LNCaP xenograft tumors; oral dosing daily for 15 days.

Why This Matters

This directly demonstrates that LG190119 provides a wider therapeutic window in vivo, maintaining anti-tumor efficacy without the dose-limiting toxicity of hypercalcemia that plagues many VDR agonists.

• [1] Polek TC, et al. Novel nonsecosteroidal vitamin D receptor modulator inhibits the growth of LNCaP xenograft tumors in athymic mice without increased serum calcium. Prostate. 2001;49(3):224-33. View Source

Sustained Tumor Prevention Without Hypercalcemia

In a long-term 'prevention mode' study, LG190119 (10 mg/kg, oral, every other day) markedly slowed LNCaP xenograft tumor growth compared to both vehicle and a non-hypercalcemic dose of the endogenous VDR ligand 1,25(OH)₂D₃ (0.5 µg/kg) over 84 days (P < 0.001). Crucially, this tumor inhibition by LG190119 was achieved without any increase in serum calcium levels [1].

Sustained Tumor Prevention

Head-to-head

Markedly slowed LNCaP tumor growth vs. vehicle and 1,25(OH)₂D₃ over 84 days (P

Supports chronic model without calcium elevation confounding.

Oral dosing every other day; 84-day prevention mode.

VDR Binding Affinity

Cross-study comparable

Ki > 1000 nM (vs. 1,25(OH)₂D₃ Ki ~0.5 nM)

Implies non-classical VDR modulation pathway.

In vitro competitive binding; human VDR.

Non-Secosteroidal Scaffold

Class-level

Diarylmethane core vs. 9,10-secosteroid B-ring in secosteroidal analogs.

Structural correlate of reported calcium endpoint differentiation.

Structure-activity relationship analysis.

Evidence Dimension	Long-term tumor prevention and serum calcium
Target Compound Data	Markedly slowed tumor growth vs. vehicle and 1,25(OH)₂D₃ (P < 0.001); no increased serum calcium.
Comparator Or Baseline	1,25(OH)₂D₃ (0.5 µg/kg, non-hypercalcemic dose) and vehicle.
Quantified Difference	Significant tumor growth inhibition (P < 0.001) vs. both comparators, with no hypercalcemia.
Conditions	LNCaP xenograft 'prevention mode' in athymic mice; oral dosing every other day for 84 days.

Why This Matters

This evidence confirms that LG190119's ability to decouple anti-proliferative effects from calcium mobilization is sustained over extended treatment periods, making it a robust tool for chronic in vivo studies where long-term safety is paramount.

• [1] Polek TC, et al. Novel nonsecosteroidal vitamin D receptor modulator inhibits the growth of LNCaP xenograft tumors in athymic mice without increased serum calcium. Prostate. 2001;49(3):224-33. View Source

Weak VDR Binding, Robust In Vivo Efficacy

In contrast to high-affinity VDR agonists, LG190119 exhibits remarkably weak binding to the human VDR ligand-binding domain. In vitro competitive binding assays using a yeast-expressed human VDR construct showed a Ki value >1000 nM [1]. This weak binding is in stark contrast to potent agonists like 1,25(OH)₂D₃ (Ki ~0.5 nM) [2] and EB1089, which binds with approximately 2-fold higher affinity than 1,25(OH)₂D₃ [3]. Despite this weak in vitro binding, LG190119 demonstrates robust in vivo anti-tumor activity (see Evidence Items 1 and 2).

VDR Binding Affinity

Cross-study comparable

Ki > 1000 nM (vs. 1,25(OH)₂D₃ Ki ~0.5 nM)

Implies non-classical VDR modulation pathway.

In vitro competitive binding; human VDR.

Evidence Dimension	VDR ligand-binding affinity (Ki)
Target Compound Data	Ki > 1000 nM
Comparator Or Baseline	1,25(OH)₂D₃ (Ki ~0.5 nM); EB1089 (~2-fold higher affinity than 1,25(OH)₂D₃).
Quantified Difference	LG190119 binds with >2000-fold weaker affinity than 1,25(OH)₂D₃.
Conditions	In vitro VDR ligand-binding assay using human VDR in yeast expression plasmid (pH 7.5, 4°C).

Why This Matters

The discordance between weak in vitro binding and strong in vivo efficacy strongly implies that LG190119 functions via a distinct modulatory or non-classical VDR pathway, offering a unique chemical probe for dissecting VDR biology separate from traditional agonism.

• [1] BindingDB. BDBM36719 (LG190119). Affinity Data: Ki > 1.00E+3 nM for Human Vitamin D3 Receptor. View Source
• [2] BindingDB. PrimarySearch_ki data for VDR ligands. (Context for 1,25(OH)₂D₃ Ki). View Source
• [3] Skowronski RJ, Peehl DM, Feldman D. Actions of vitamin D3, analogs on human prostate cancer cell lines: comparison with 1,25-dihydroxyvitamin D3. Endocrinology. 1995;136(1):20-6. View Source

Non-Secosteroidal Scaffold Differentiates Pharmacology

LG190119 is chemically classified as a non-secosteroid, based on a diarylmethane scaffold, which fundamentally distinguishes it from secosteroidal analogs like 1,25(OH)₂D₃ and EB1089 that contain the characteristic 9,10-secosteroid B-ring structure [1]. This structural class difference is hypothesized to underlie the observed functional uncoupling of VDR-mediated transcription from calcium mobilization pathways, a phenomenon not observed with secosteroidal agonists [2].

Non-Secosteroidal Scaffold

Class-level

Diarylmethane core vs. 9,10-secosteroid B-ring in secosteroidal analogs.

Structural correlate of reported calcium endpoint differentiation.

Structure-activity relationship analysis.

Evidence Dimension	Chemical scaffold and mechanism of action
Target Compound Data	Non-secosteroidal diarylmethane scaffold.
Comparator Or Baseline	Secosteroidal analogs (e.g., 1,25(OH)₂D₃, EB1089).
Quantified Difference	Fundamental structural class difference correlating with absence of hypercalcemia.
Conditions	Chemical classification and structure-activity relationship analysis.

Why This Matters

The non-secosteroidal structure is the likely driver of LG190119's unique safety profile, providing a clear rationale for selecting it over secosteroidal VDR ligands when calcium-related toxicity is a primary experimental concern.

• [1] Kashiwagi H, et al. Non-secosteroidal Ligands and Modulators. In: Vitamin D (Fourth Edition), 2018, Pages 117-131. View Source
• [2] Polek TC, et al. Novel nonsecosteroidal vitamin D receptor modulator inhibits the growth of LNCaP xenograft tumors in athymic mice without increased serum calcium. Prostate. 2001;49(3):224-33. View Source

LG190119 Optimal Applications

Chronic VDR Modulation Without Hypercalcemia

LG190119 is ideally suited for long-term in vivo oncology studies where sustained VDR modulation is required but hypercalcemia is a known confounding factor. The 84-day prevention study demonstrates that LG190119 can be administered chronically (10 mg/kg, every other day) to significantly inhibit tumor growth without elevating serum calcium, a clear advantage over secosteroidal analogs like EB1089 and 1,25(OH)₂D₃ that induce hypercalcemia even at efficacious doses [1].

Non-Classical VDR Signaling Investigation

Researchers focused on dissecting VDR signaling mechanisms that are independent of high-affinity ligand binding should utilize LG190119 as a tool compound. Its weak VDR binding affinity (Ki > 1000 nM) yet robust in vivo anti-tumor activity strongly suggests it engages the receptor through a distinct modulatory mechanism, potentially involving co-regulator interactions or non-genomic pathways, rather than classical agonism [1][2].

Secosteroidal vs. Non-Secosteroidal VDR Ligands

LG190119 serves as a critical reference compound for any study aiming to compare the pharmacological and toxicological profiles of secosteroidal versus non-secosteroidal VDR ligands. Its well-documented in vivo efficacy and safety profile provide a benchmark for evaluating newer chemical entities within this emerging class of modulators [3].

Prostate Cancer Xenografts Without Hypercalcemia

In prostate cancer xenograft models, particularly those using the LNCaP cell line, LG190119 is a superior choice over traditional VDR agonists when the primary endpoint is tumor growth inhibition and calcium homeostasis must remain unperturbed. The compound's ability to effectively inhibit tumor growth in both established and prevention modes without causing hypercalcemia makes it a valuable tool for studies where confounding effects on bone or calcium metabolism would obscure data interpretation [1].

Application

Selection Property

Validation Focus

Chronic in vivo VDR modulation

Calcium endpoint profile

Tumor-growth inhibition with calcium monitoring

Non-classical VDR signaling studies

Weak binding / efficacy discordance

VDR modulation mechanism review

Secosteroidal vs. non-secosteroidal comparison

Structural scaffold class

Calcium-related endpoint comparison

Prostate cancer xenograft models

Calcium-unperturbed tumor endpoint

Data interpretation free of calcium confound

• [1] Polek TC, et al. Novel nonsecosteroidal vitamin D receptor modulator inhibits the growth of LNCaP xenograft tumors in athymic mice without increased serum calcium. Prostate. 2001;49(3):224-33. View Source
• [2] BindingDB. BDBM36719 (LG190119). Affinity Data: Ki > 1.00E+3 nM for Human Vitamin D3 Receptor. View Source
• [3] Kashiwagi H, et al. Non-secosteroidal Ligands and Modulators. In: Vitamin D (Fourth Edition), 2018, Pages 117-131. View Source